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CID 2868877 CID 2868877
Brand Name: Vulcanchem
CAS No.: 352692-44-5
VCID: VC0440769
InChI: InChI=1S/C26H27F3N2O2/c1-15(2)24(33)31-20-8-6-5-7-18(20)30-19-13-25(3,4)14-21(32)22(19)23(31)16-9-11-17(12-10-16)26(27,28)29/h5-12,15,23,30H,13-14H2,1-4H3
SMILES: CC(C)C(=O)N1C(C2=C(CC(CC2=O)(C)C)NC3=CC=CC=C31)C4=CC=C(C=C4)C(F)(F)F
Molecular Formula: C26H27F3N2O2
Molecular Weight: 456.5g/mol

CID 2868877

CAS No.: 352692-44-5

Main Products

VCID: VC0440769

Molecular Formula: C26H27F3N2O2

Molecular Weight: 456.5g/mol

CID 2868877 - 352692-44-5

CAS No. 352692-44-5
Product Name CID 2868877
Molecular Formula C26H27F3N2O2
Molecular Weight 456.5g/mol
IUPAC Name 9,9-dimethyl-5-(2-methylpropanoyl)-6-[4-(trifluoromethyl)phenyl]-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one
Standard InChI InChI=1S/C26H27F3N2O2/c1-15(2)24(33)31-20-8-6-5-7-18(20)30-19-13-25(3,4)14-21(32)22(19)23(31)16-9-11-17(12-10-16)26(27,28)29/h5-12,15,23,30H,13-14H2,1-4H3
Standard InChIKey ZVXNSLLIGIHBLO-UHFFFAOYSA-N
SMILES CC(C)C(=O)N1C(C2=C(CC(CC2=O)(C)C)NC3=CC=CC=C31)C4=CC=C(C=C4)C(F)(F)F
Canonical SMILES CC(C)C(=O)N1C(C2=C(CC(CC2=O)(C)C)NC3=CC=CC=C31)C4=CC=C(C=C4)C(F)(F)F
PubChem Compound 2868877
Last Modified Nov 11 2021
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